Cas no 1380500-92-4 (Tetrazine-Ph-acid)
Tetrazine-Ph-acid structure
Product Name:Tetrazine-Ph-acid
CAS No:1380500-92-4
MF:C10H8N4O2
MW:216.19612121582
CID:3043770
Update Time:2025-09-26
Tetrazine-Ph-acid Chemical and Physical Properties
Names and Identifiers
-
- Tetrazine – Acid
- Tetrazine-Acid
- Tetrazine-Ph-acid
- 2-[4-(1,2,4,5-tetrazin-3-yl)phenyl]acetic acid
- 2-(4-(1,2,4,5-tetrazin-3-yl)phenyl)acetic acid
- 4-(1,2,4,5-Tetrazine-3-yl)benzeneacetic acid
-
- Inchi: 1S/C10H8N4O2/c15-9(16)5-7-1-3-8(4-2-7)10-13-11-6-12-14-10/h1-4,6H,5H2,(H,15,16)
- InChI Key: SLJKKTFIAUAYGR-UHFFFAOYSA-N
- SMILES: OC(CC1C=CC(C2=NN=CN=N2)=CC=1)=O
Computed Properties
- Exact Mass: 216.06472551 g/mol
- Monoisotopic Mass: 216.06472551 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 216.20
- XLogP3: -0.3
- Topological Polar Surface Area: 88.9
Tetrazine-Ph-acid Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- Storage Condition:−20°C
Tetrazine-Ph-acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | Click924-25mg |
Tetrazine-Acid |
1380500-92-4 | 25mg |
1425.0CNY | 2021-07-12 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | Click924-100mg |
Tetrazine-Acid |
1380500-92-4 | 100mg |
4425.0CNY | 2021-07-12 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | Click924-500mg |
Tetrazine-Acid |
1380500-92-4 | 500mg |
12750.0CNY | 2021-07-12 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | Click924-1000mg |
Tetrazine-Acid |
1380500-92-4 | 1g |
20925.0CNY | 2021-07-12 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22431-1g |
Tetrazine-Acid |
1380500-92-4 | 95% | 1g |
19878.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22431-25mg |
Tetrazine-Acid |
1380500-92-4 | 95% | 25mg |
1353.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22431-100mg |
Tetrazine-Acid |
1380500-92-4 | 95% | 100mg |
4203.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-22431-500mg |
Tetrazine-Acid |
1380500-92-4 | 95% | 500mg |
12112.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | Click924-25mg |
Tetrazine-Acid |
1380500-92-4 | 25mg |
1425CNY | 2021-05-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | Click924-100mg |
Tetrazine-Acid |
1380500-92-4 | 100mg |
4425CNY | 2021-05-08 |
Tetrazine-Ph-acid Related Literature
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
1380500-92-4 (Tetrazine-Ph-acid) Related Products
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